Cas no 61998-26-3 (4-Morpholinecarbodithioic acid, 3-(2-nitrophenyl)-3-oxopropyl ester)

• Product name: 4-Morpholinecarbodithioic acid, 3-(2-nitrophenyl)-3-oxopropyl ester
• CAS No: 61998-26-3
• MF: C₁₄H₁₆N₂O₄S₂
• MW: 340.417840957642
• CID: 461188
• PubChem ID: 53798676

4-Morpholinecarbodithioic acid, 3-(2-nitrophenyl)-3-oxopropyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarbodithioic acid, 3-(2-nitrophenyl)-3-oxopropyl ester
• [3-(2-nitrophenyl)-3-oxopropyl] morpholine-4-carbodithioate
• SCHEMBL11607929
• 61998-26-3
• 3-(2-Nitrophenyl)-3-oxopropyl morpholine-4-carbodithioate
• DTXSID60706753

• Inchi： InChI=1S/C14H16N2O4S2/c17-13(11-3-1-2-4-12(11)16(18)19)5-10-22-14(21)15-6-8-20-9-7-15/h1-4H,5-10H2
• InChI Key： FGVUNIDVJULFFT-UHFFFAOYSA-N
• SMILES： C1COCCN1C(=S)SCCC(=O)C2=CC=CC=C2[N+](=O)[O-]

Computed Properties

• Exact Mass: 340.05528
• Monoisotopic Mass: 340.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų
• XLogP3: 2

Experimental Properties

• PSA: 72.68